Cas no 13422-55-4 (Methylcobalamin)

• Product Name: Methylcobalamin
• CAS No: 13422-55-4
• MF: C₆₃H₉₁CoN₁₃O₁₄P
• MW: 1344.38231682777
• MDL: MFCD00082483
• CID: 49231
• PubChem ID: 329750430
• Update Time: 2026-01-26

Methylcobalamin Chemical and Physical Properties

Names and Identifiers

• Mecobalamin
• MECOBALAMINE
• METHYLCOBALAMIN
• cobalt-methylcobalamin
• cobinamide,cobalt-methylderivative,hydroxide,dihydrogenphosphate(ester),
• Methyl-5,6-dimethylbenzimidazolylcobalamin
• Vitamin B12
• Algobaz
• Methylcobalamin hydrate
• Hitocobamin-M
• mbl-a
• MeCbl
• methycobal
• methyl-b12
• Methylcobaz
• Morpho CDI
• [ "" ]
• 422M554
• CCG-270675
• AC-2035
• Q-201390
• carbanide;cobalt(3+);[(2R,3S,4R,5S)-5-(5,6-dimethylbenzimidazol-1-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl] 1-[3-[(1R,2R,3R,5Z,7S,10Z,12S,13S,15Z,17S,18S,19R)-2,13,18-tris(2-amino-2-oxoethyl)-7,12,17-tris(3-amino-3-oxopropyl)-3,5,8,8,13,15,18,19-octamethyl-2,7,12,17-tetrahydro-1H-corrin-24-id-3-yl]propanoylamino]propan-2-yl phosphate
• Methyl vitamin B12
• Carbanide;cobalt(3+);[(2R,3S,4R,5S)-5-(5,6-dimethylbenzimidazol-1-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl] [(2R)-1-[3-[(2R,3R,4Z,7S,9Z,12S,13S,14Z,17S,18S,19R)-2,13,18-tris(2-amino-2-oxoethyl)-7,12,17-tris(3-amino-3-oxopropyl)-3,5,8,8,13,15,18,19-octamethyl-2,7,12,17-tetrahydro-1H-corrin-21-id-3-yl]propanoylamino]propan-2-yl] phosphate
• HMS3886G09
• 13422-55-4
• AKOS015840090
• Methylcobalamin, United States Pharmacopeia (USP) Reference Standard
• Methylcobalamin

• MDL： MFCD00082483
• Inchi： 1S/C62H90N13O14P.CH3.Co/c1-29-20-39-40(21-30(29)2)75(28-70-39)57-52(84)53(41(27-76)87-57)89-90(85,86)88-31(3)26-69-49(83)18-19-59(8)37(22-46(66)80)56-62(11)61(10,25-48(68)82)36(14-17-45(65)79)51(74-62)33(5)55-60(9,24-47(67)81)34(12-15-43(63)77)38(71-55)23-42-58(6,7)35(13-16-44(64)78)50(72-42)32(4)54(59)73-56;;/h20-21,23,28,31,34-37,41,52-53,56-57,76,84H,12-19,22,24-27H2,1-11H3,(H15,63,64,65,66,67,68,69,71,72,73,74,77,78,79,80,81,82,83,85,86);1H3;/q;-1;+3/p-2/t31?,34-,35-,36-,37+,41-,52-,53-,56-,57+,59-,60+,61+,62+;;/m1../s1
• InChI Key： ZFLASALABLFSNM-WYVZQNDMSA-L
• SMILES： [Co+3].P(=O)([O-])(O[C@@H]1[C@@H](CO)O[C@@H]([C@@H]1O)N1C=NC2C=C(C)C(C)=CC1=2)OC(C)CNC(CC[C@@]1(C)C2C(C)=C3[C@@H](CCC(N)=O)C(C)(C)C(C=C4[C@@H](CCC(N)=O)[C@](C)(CC(N)=O)C(C(C)=C5[C@@H](CCC(N)=O)[C@](C)(CC(N)=O)[C@](C)([C@@H]([C@@H]1CC(N)=O)N=2)[N-]5)=N4)=N3)=O.[CH3-] |t:38,50,66|

Computed Properties

• Exact Mass: 1343.59000
• Monoisotopic Mass: 1343.587800g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 92
• Rotatable Bond Count: 26
• Complexity: 3160
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 449
• Surface Charge: 0
• Tautomer Count: 128

Experimental Properties

• Color/Form: Powder
• Density: 0.9600
• Melting Point: >190°C (dec.)
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: 生物体外In Vitro:DMSO溶解度≥ 100 mg/mL(74.38 mM)H2O : 6.67 mg/mL(4.96 mM;Need ultrasonic)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• Water Partition Coefficient: Partially soluble in cold water, hot water.
• PSA: 463.87000
• LogP: 7.19930
• Sensitiveness: Sensitive to light
• Solubility: Not determined
• Vapor Pressure: No data available

Methylcobalamin Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25; S36; S26
• RTECS：GG3745000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on Methylcobalamin

Methylcobalamin (CAS No. 13422-55-4): A Comprehensive Overview of Its Biochemical Significance and Recent Research Developments

Methylcobalamin, chemically designated as 5-deoxyadenosyl-(5'-methylcobalamin), is a naturally occurring form of vitamin B12 that plays a crucial role in various physiological processes. With the CAS number 13422-55-4, this compound is widely recognized for its essential functions in the human body, particularly in the metabolism of homocysteine and the synthesis of S-adenosylmethionine (SAM). This introduction delves into the biochemical properties of methylcobalamin, its therapeutic applications, and the latest research findings that highlight its significance in modern medicine.

The molecular structure of methylcobalamin consists of a corrin ring, similar to other vitamin B12 derivatives, but with a methyl group attached to the cobalt ion instead of a cyanide or hydroxyl group. This structural feature enhances its stability and bioavailability, making it an effective form of vitamin B12 supplementation. The compound is primarily involved in enzymatic reactions where it acts as a cofactor, facilitating methyl group transfer in processes such as methionine synthase and homocysteine remethylation. These reactions are critical for maintaining normal metabolism and preventing neurological disorders associated with vitamin B12 deficiency.

Recent studies have underscored the importance of methylcobalamin in neuroprotection and cognitive health. Research indicates that methylcobalamin supplementation may help mitigate symptoms associated with neurological conditions such as Alzheimer's disease and peripheral neuropathy. The ability of methylcobalamin to support myelin sheath integrity and nerve function has been a focal point in clinical trials investigating its potential benefits for patients with neurodegenerative disorders. Additionally, emerging evidence suggests that methylcobalamin may play a role in reducing oxidative stress and inflammation, further contributing to its therapeutic potential.

In the realm of cardiovascular health, methylcobalamin has been explored for its role in managing hyperhomocysteinemia, a condition linked to an increased risk of cardiovascular diseases. Clinical trials have demonstrated that supplementation with methylcobalamin can effectively lower homocysteine levels, thereby reducing the risk of thrombotic events. The compound's ability to enhance methylation pathways not only supports cardiovascular health but also has implications for other metabolic disorders, including diabetes and metabolic syndrome.

The pharmacokinetics of methylcobalamin have been extensively studied to optimize its therapeutic efficacy. Unlike other forms of vitamin B12, such as cyanocobalamin, methylcobalamin exhibits superior absorption rates and longer half-life in the body. This makes it an ideal candidate for long-term supplementation regimens. Research has also highlighted the compound's ability to cross the blood-brain barrier, which is crucial for its neurological applications. These pharmacokinetic properties ensure that methylcobalamin remains stable and bioactive within the body, maximizing its therapeutic benefits.

The use of methylcobalamin in clinical settings has expanded beyond traditional treatments for vitamin B12 deficiency. Recent advancements have explored its potential role in treating certain types of anemia, particularly those associated with elevated homocysteine levels. Studies have shown that methylcobalamin can improve hemoglobin levels and reduce anemia symptoms when used in conjunction with other treatments. Furthermore, research is ongoing to evaluate its efficacy in managing chronic fatigue syndrome and fibromyalgia, where preliminary findings suggest promising results.

From a research perspective, methylcobalamin continues to be a subject of interest due to its multifaceted biological activities. Researchers are investigating its potential anti-inflammatory and antioxidant properties, which may have implications for conditions such as rheumatoid arthritis and chronic inflammatory diseases. Additionally, studies are exploring its role in modulating immune function, suggesting possible applications in immunomodulatory therapies. The versatility of methylcobalamin as a therapeutic agent makes it a valuable compound in both clinical practice and biomedical research.

The synthesis and production of methylcobalamin have also seen significant advancements. Modern biotechnological methods have enabled more efficient and scalable production processes, ensuring high purity and consistency. These improvements have made methylcobalamin more accessible for pharmaceutical use, allowing for broader application in various medical conditions. The development of novel delivery systems, such as slow-release formulations and targeted nanoparticles, further enhances the compound's therapeutic potential by improving bioavailability and sustained release.

In conclusion, methylcobalamin (CAS No. 13422-55-4) is a vital nutrient with extensive implications for human health and disease management. Its unique biochemical properties make it an effective cofactor in numerous enzymatic reactions essential for maintaining physiological functions. Recent research highlights its potential benefits in treating neurological disorders, cardiovascular diseases, and metabolic conditions. As scientific understanding continues to evolve, the therapeutic applications of methylcobalamin are likely to expand further, solidifying its role as a cornerstone in modern medicine.